Cas no 622-62-8 (4-Ethoxyphenol)

4-Ethoxyphenol Properties

Names and Identifiers

• 4-Ethoxyphenol
• 4-Ethoxyphenol(Hydroquinone monoethyl ether)
• 4-Ethyloxyphenol
• Hydroquinone monoethylether
• 4-Ethoxyphenole
• Hydroquinone monoethyl ether (4-Ethoxyphenol)
• p-Ethoxyphenol
• 1-hydroxy-4-ethoxybenzene
• 4-(ethyloxy)phenol
• 4-ethoxy-phenol
• 4-Hydroxyphenetole
• Ethoxyphenol,p
• p-ethoxylphenol
• Phenol,4-ethoxy
• Phenol,p-ethoxy
• p-Hydroxyphenetole
• Hydroquinone Monoethyl Ether
• Phenol, 4-ethoxy-
• Phenol, p-ethoxy-
• 1-Ethoxy-4-hydroxybenzene
• para-ethoxyphenol
• Ethoxyphenol, p-
• Ether monoethylique de l'hydroquinone
• FEMA No. 3695
• Ether monoethylique de l'hydroquinone [French]
• LKVFCSWBKOVHAH-UHFFFAOYSA-N
• HYDROQUINONE MONO ETHYL ETHER
• 605352N8AQ
• p-ethoxyl
• +Expand

• MDL： MFCD00002334
• InChIKey： LKVFCSWBKOVHAH-UHFFFAOYSA-N
• Inchi： 1S/C8H10O2/c1-2-10-8-5-3-7(9)4-6-8/h3-6,9H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]
• BRN： 1907114

Computed Properties

• Exact Mass: 138.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 138.068
• Heavy Atom Count: 10
• Complexity: 85.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 1.79090
• PSA: 29.46000
• Refractive Index: 1.5231 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 121 °C/9 mmHg(lit.)
• Melting Point: 64-67 °C (lit.)
• Flash Point: 121℃/9mm
• FEMA: 3695
• Color/Form: Crystals.
• Solubility: Slightly soluble in water.
• Density: 1.0742 (rough estimate)

4-Ethoxyphenol Security Information

• Symbol: GHS07
• RTECS：SL3790000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26-S36
• Risk Phrases：R22; R37/38; R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Ethoxyphenol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether